Cas no 1806049-66-0 (2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol)

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol is a fluorinated pyridine derivative with a unique structural profile, combining difluoromethyl, nitro, trifluoromethoxy, and hydroxymethyl functional groups. This compound exhibits potential as an intermediate in agrochemical and pharmaceutical synthesis, leveraging its electron-withdrawing and steric properties to influence reactivity and binding interactions. The presence of multiple fluorine atoms enhances lipophilicity and metabolic stability, making it valuable for designing bioactive molecules. Its nitro and hydroxymethyl groups offer versatile sites for further functionalization, enabling tailored modifications for specific applications. The compound’s structural complexity and functional diversity make it a promising candidate for advanced chemical research and development.

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol structure

1806049-66-0 structure

Product Name:2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol

CAS No:1806049-66-0

MF:C₈H₅F₅N₂O₄

MW:288.128319501877

CID:4843706

Update Time:2025-08-03

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol
- Inchi： 1S/C8H5F5N2O4/c9-6(10)5-4(15(17)18)1-3(2-16)7(14-5)19-8(11,12)13/h1,6,16H,2H2
- InChI Key： FCEUIBCPNUSKSL-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC(CO)=C(N=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 321
XLogP3: 2
Topological Polar Surface Area: 88.2

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029081574-1g	2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol	1806049-66-0	97%	1g	$1,549.60	2022-04-01

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Additional information on 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol

Research Brief on 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol (CAS: 1806049-66-0)

The compound 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol (CAS: 1806049-66-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its stability and bioactivity, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In vitro studies have demonstrated that 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. However, further optimization of its pharmacokinetic properties is required to enhance its bioavailability and reduce potential toxicity.

Additionally, computational modeling studies have explored the compound's binding affinity to various biological targets. Molecular docking simulations indicate that it interacts favorably with specific protein active sites, providing insights into its mechanism of action. These computational findings are being validated through ongoing experimental studies, which aim to elucidate its therapeutic potential in greater detail.

In conclusion, 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-5-methanol represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural attributes and preliminary biological activities warrant further investigation to unlock its full potential in therapeutic applications. Future research should focus on optimizing its chemical properties and expanding its scope in preclinical studies.